1-(3-Aminopropyl)-3-methylimidazolidine-2,4,5-trione hydrochloride

• IUPAC Name: 1-(3-aminopropyl)-3-methylimidazolidine-2,4,5-trione;hydrochloride
• InChI: InChI=1S/C7H11N3O3.ClH/c1-9-5(11)6(12)10(7(9)13)4-2-3-8;/h2-4,8H2,1H3;1H
• InChI Key: WFWCYUXVFMOQBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=O)N(C1=O)CCCN.Cl
• Molecular Formula: C7H12ClN3O3
• Molecular Weight: 221.64 g/mol

Description

1-(3-Aminopropyl)-3-methylimidazolidine-2,4,5-trione hydrochloride is a complex organic compound. It likely contains an imidazolidine ring, which is a five-membered ring with two nitrogen atoms. The “3-Aminopropyl” part suggests the presence of a three-carbon chain with an amino group attached.

Synthesis Analysis

The synthesis of such compounds often involves reactions with amines. For example, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide is prepared by coupling ethyl isocyanate to N,N-dimethylpropane-1,3-diamine to give a urea, followed by dehydration.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the imidazolidine ring and the 3-aminopropyl group. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, compounds with aminopropyl groups can react with carboxylic acids to form amide bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its specific structure. For example, similar compounds like 1-Aminopyrrolidine hydrochloride have a molecular weight of 122.60 and are solid at room temperature.

Scientific Research Applications

Application in Synthesis of Thermostabilizers

Imidazoline derivatives have been employed in the synthesis of thermostabilizers for materials like polypropylene. The compounds were synthesized through a specific reaction process, involving the interaction of certain phenols and aminoethylnonylimidazoline. The resulting compounds were tested and confirmed as effective thermostabilizers (Aghamali̇yev et al., 2018).

Corrosion Inhibition in Metals

Imidazoline and its derivatives have been analyzed for their effectiveness as corrosion inhibitors. Specifically, 1-(2-ethylamino)-2-methylimidazoline (imidazoline) demonstrated good corrosion inhibition efficiency in deaerated acid media. This capability is attributed to its active sites and geometry, facilitating coordination with metal surfaces, thus offering protection against corrosion (Cruz et al., 2004).

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, N-(3-Aminopropyl)imidazole can cause severe skin burns and eye damage, and may cause respiratory irritation.

Future Directions

The future directions for research on this compound would likely depend on its specific properties and potential applications. For example, amino-functionalized ionic liquids, which may be structurally similar to this compound, are being studied for their potential applications in CO2 absorption, separation, and as biocatalysts.